Cas no 2229127-10-8 (2-amino-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-1-ol)

• Product Name: 2-amino-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-1-ol
• CAS No: 2229127-10-8
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 6149548
• PubChem ID: 165977068
• Update Time: 2025-05-20

2-amino-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-1-ol
• EN300-1760680
• 2-amino-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-ol
• 2229127-10-8

• Inchi： 1S/C11H15N3O/c1-14-6-8(5-9(12)7-15)10-3-2-4-13-11(10)14/h2-4,6,9,15H,5,7,12H2,1H3
• InChI Key： PWHJSKFHWMYLIE-UHFFFAOYSA-N
• SMILES： OCC(CC1=CN(C)C2C1=CC=CN=2)N

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-amino-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-1-ol

Compound CAS No. 2229127-10-8: 2-Amino-3-{1-Methyl-1H-Pyrrolo[2,3-b]Pyridin-3-Yl}Propan-1-Ol

Compound CAS No. 2229127-10-8, also known as 2-Amino-3-{1-Methyl-1H-Pyrrolo[2,3-b]Pyridin-3-Yl}Propan-1-Ol, is a structurally complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique chemical structure and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a pyrrolopyridine ring system, which is a fused bicyclic structure consisting of a pyrrole and a pyridine ring. The presence of an amino group (-NH₂) and a hydroxyl group (-OH) further enhances its functional diversity. These functional groups are known to play critical roles in molecular recognition and interaction, making this compound a potential candidate for drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to optimize its production. These methods not only improve yield but also ensure the scalability of the synthesis process, which is crucial for preclinical and clinical studies.

In terms of biological activity, Compound CAS No. 2229127-10-8 has shown remarkable properties in vitro and in vivo models. Studies have demonstrated its ability to modulate key cellular pathways involved in diseases such as cancer, neurodegenerative disorders, and inflammation. For instance, it has been reported to inhibit specific kinases and enzymes that are overexpressed in cancer cells, thereby inducing apoptosis and reducing tumor growth.

The pharmacokinetic profile of this compound is another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is essential for determining its suitability as a drug candidate. Preliminary studies suggest that it exhibits favorable pharmacokinetics, with moderate solubility and bioavailability. However, further investigations are required to optimize its pharmacokinetic properties for therapeutic applications.

Moreover, the safety profile of Compound CAS No. 2229127-10-8 has been evaluated in preclinical models. These studies indicate that it has a relatively low toxicity profile at therapeutic doses, which is a promising sign for its potential use in humans. However, long-term toxicological studies are necessary to fully assess its safety.

In conclusion, Compound CAS No. 2229127-10-8, or 2-Amino-3-{1-Methyl-1H-Pyrrolo[